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Introduction

The standardization of a hydrochloric acid (HCl) solution is a fundamental procedure in

analytical chemistry, crucial for determining its exact concentration. Laboratory-grade HCl is not

suitable as a primary standard due to its volatile nature and impure state.[1] Therefore, it must

be standardized against a primary standard, a highly pure and stable compound. Anhydrous

sodium carbonate (Na₂CO₃) is an excellent choice for a primary standard due to its high purity,

stability, and non-hygroscopic nature.[2][3]

This titration involves the neutralization reaction between a strong acid (HCl) and a weak base

(Na₂CO₃). The reaction proceeds to completion, and the endpoint, where neutralization is

complete, can be accurately determined using a suitable indicator.[2] The overall balanced

chemical equation for the reaction is:

Na₂CO₃(aq) + 2HCl(aq) → 2NaCl(aq) + H₂O(l) + CO₂(g)[1][2][4]

This equation shows that one mole of sodium carbonate reacts with two moles of hydrochloric

acid.[2][5] Methyl orange is the preferred indicator for this titration as its pH range (3.1 - 4.4)
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aligns with the equivalence point of the strong acid-weak base reaction, providing a sharp color

change from yellow to a persistent orange-pink.[1][2][6]

Experimental Protocols
Materials and Reagents
Equipment:

Analytical balance (± 0.0001 g)

250 mL Volumetric flask

50 mL Burette

25 mL Pipette

250 mL Conical flasks (x3)

Burette stand and clamp

Pipette filler

Small funnel

Beakers (100 mL, 250 mL)

Wash bottle with distilled water

White glazed tile[4]

Reagents:

Anhydrous sodium carbonate (Na₂CO₃), primary standard grade

Hydrochloric acid (HCl) solution, unknown concentration

Methyl orange indicator solution[4]

Distilled or deionized water
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Protocol 1: Preparation of 0.1 M Standard Sodium
Carbonate Solution
This protocol details the preparation of 250 mL of a standard 0.1 M sodium carbonate solution.

Calculation: Calculate the mass of anhydrous Na₂CO₃ required. The molar mass of Na₂CO₃

is 105.99 g/mol . For 250 mL (0.250 L) of a 0.1 M solution, the required mass is 0.1 mol/L *

0.250 L * 105.99 g/mol = 2.650 g. A commonly used concentration is M/10 (0.1 M), for which

1.325 g in 250 mL is often prepared.[4]

Weighing: Accurately weigh approximately 2.650 g of anhydrous sodium carbonate into a

clean, dry beaker using an analytical balance.[7]

Dissolving: Add about 50 mL of distilled water to the beaker and stir with a clean glass rod

until the solid is completely dissolved.

Quantitative Transfer: Carefully transfer the solution into a 250 mL volumetric flask using a

funnel. Rinse the beaker, glass rod, and funnel with small amounts of distilled water,

transferring all washings into the volumetric flask to ensure no loss of solute.[7]

Dilution: Add distilled water to the volumetric flask until the liquid level is close to the

graduation mark. Use a dropper or pipette for the final addition, ensuring the bottom of the

meniscus is precisely on the mark.[7]

Homogenization: Stopper the flask and invert it several times (at least 10-15 times) to ensure

the solution is thoroughly mixed and has a uniform concentration.[7]

Protocol 2: Titration of Hydrochloric Acid with Standard
Sodium Carbonate

Burette Preparation: Rinse a clean 50 mL burette with a small amount of the HCl solution

and discard the rinsing.[1]

Filling the Burette: Clamp the burette vertically in a stand. Using a funnel, fill the burette with

the HCl solution to above the zero mark. Remove the funnel and run some solution out to

ensure the tip is free of air bubbles. Record the initial burette reading to two decimal places.

[1]
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Pipette Preparation: Rinse a 25 mL pipette with a small amount of the standard Na₂CO₃

solution, discarding the rinsing.[1]

Aliquot Transfer: Pipette exactly 25.00 mL of the standard Na₂CO₃ solution into a clean 250

mL conical flask.[1][7]

Indicator Addition: Add 2-3 drops of methyl orange indicator to the conical flask. The solution

should turn yellow.[2][4] Place a white tile under the flask to make the endpoint color change

easier to observe.[1]

Rough Titration: Perform a preliminary or rough titration by adding the HCl from the burette in

1 mL increments while swirling the flask. Note the approximate volume of HCl required to

cause the color to change from yellow to orange-pink.[1]

Accurate Titration: Refill the burette and record the new initial volume. Pipette another 25.00

mL of the Na₂CO₃ solution into a clean conical flask and add the indicator. Add HCl from the

burette rapidly until you are about 2 mL short of the rough titration volume. Then, add the

HCl dropwise, swirling constantly, until a single drop causes a permanent color change from

yellow to orange-pink.[1] This is the endpoint.

Recording: Record the final burette reading. The volume of HCl used is the final reading

minus the initial reading.

Concordant Results: Repeat the accurate titration (steps 7-8) until you obtain at least two

concordant results, which are titers that agree within ±0.1 mL.[1]

Data Presentation
Quantitative data from the experiment should be recorded systematically for clarity and ease of

calculation.

Table 1: Titration Data for HCl vs. Na₂CO₃
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Titration
Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of HCl
Used (mL)

Rough

1

2

3

| Average | | | (Use concordant values) |

Table 2: Summary of Experimental Parameters

Parameter Value

Mass of Na₂CO₃ (e.g., 2.650 g)

Volume of Na₂CO₃ Standard Solution 250.0 mL

Molarity of Na₂CO₃ Standard Solution (Calculated M)

| Volume of Na₂CO₃ Aliquot | 25.00 mL |

Calculations
The molarity of the hydrochloric acid solution is calculated using the stoichiometry of the

balanced chemical equation.

1. Calculate the Molarity of the Standard Na₂CO₃ Solution:

Molarity (M_Na2CO3) = (Mass of Na₂CO₃ (g)) / (Molar Mass of Na₂CO₃ ( g/mol ) * Volume of

solution (L))

2. Calculate the Molarity of the HCl Solution: From the balanced equation, the mole ratio of

Na₂CO₃ to HCl is 1:2. The formula for calculation is:

(M_HCl * V_HCl) / 2 = (M_Na2CO3 * V_Na2CO3) / 1[2]
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Where:

M_HCl = Molarity of the HCl solution (mol/L) - Unknown

V_HCl = Average volume of HCl used from concordant titrations (L)

M_Na2CO3 = Molarity of the standard Na₂CO₃ solution (mol/L)

V_Na2CO3 = Volume of the Na₂CO₃ aliquot pipetted (L)

Rearranging the formula to solve for M_HCl:

M_HCl = (2 * M_Na2CO3 * V_Na2CO3) / V_HCl

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the standardization of HCl using

sodium carbonate.

Protocol 1: Standard Solution Preparation

Protocol 2: Titration Procedure
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Caption: Workflow for HCl standardization with sodium carbonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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